Cas no 94001-66-8 (1-2-(benzyloxy)phenylethan-1-ol)

1-2-(Benzyloxy)phenylethan-1-ol is a synthetic aromatic alcohol characterized by the presence of a benzyloxy group attached to a phenylethanol backbone. This compound is of interest in organic synthesis due to its versatile reactivity, serving as a key intermediate in the preparation of pharmaceuticals, fragrances, and fine chemicals. Its benzyl-protected hydroxyl group enhances stability while allowing selective deprotection under controlled conditions. The structural features of this compound facilitate further functionalization, making it valuable for constructing complex molecular architectures. High purity grades are available to meet rigorous research and industrial standards, ensuring reproducibility in synthetic applications. Its well-defined chemical properties contribute to its utility in method development and scale-up processes.

1-2-(benzyloxy)phenylethan-1-ol structure

94001-66-8 structure

Product Name:1-2-(benzyloxy)phenylethan-1-ol

CAS No:94001-66-8

MF:C₁₅H₁₆O₂

MW:228.286344528198

MDL:MFCD12416351

CID:752437

PubChem ID:15075533

Update Time:2025-05-28

1-2-(benzyloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-methyl-2-(phenylmethoxy)-
- 1-[2-(Benzyloxy)phenyl]ethanol
- 1-(2-(Benzyloxy)phenyl)ethanol
- (1R)-1-[2-(BENZYLOXY)PHENYL]ETHANOL
- 1-[2-(BENZYLOXY)PHENYL]ETHAN-1-OL
- 1-2-(benzyloxy)phenylethan-1-ol
- MDL： MFCD12416351
- Inchi： 1S/C15H16O2/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3
- InChI Key： ZCLOSPAJWAFSDG-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1C(C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 211
XLogP3: 2.1
Topological Polar Surface Area: 29.5

1-2-(benzyloxy)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB427104-1 g	1-[2-(Benzyloxy)phenyl]ethanol	94001-66-8	1g	€452.00	2023-06-16
Enamine	EN300-295589-0.05g	1-[2-(benzyloxy)phenyl]ethan-1-ol	94001-66-8	0.05g	$348.0	2023-09-06
Enamine	EN300-295589-0.1g	1-[2-(benzyloxy)phenyl]ethan-1-ol	94001-66-8	0.1g	$364.0	2023-09-06
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Enamine	EN300-295589-0.5g	1-[2-(benzyloxy)phenyl]ethan-1-ol	94001-66-8	0.5g	$397.0	2023-09-06
Enamine	EN300-295589-1.0g	1-[2-(benzyloxy)phenyl]ethan-1-ol	94001-66-8	1g	$0.0	2023-06-07
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Enamine	EN300-295589-10.0g	1-[2-(benzyloxy)phenyl]ethan-1-ol	94001-66-8	10.0g	$3131.0	2023-02-27
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